molecular formula C5H11BrClN B6180763 3-(bromomethyl)cyclobutan-1-amine hydrochloride, Mixture of diastereomers CAS No. 2613383-47-2

3-(bromomethyl)cyclobutan-1-amine hydrochloride, Mixture of diastereomers

Cat. No. B6180763
CAS RN: 2613383-47-2
M. Wt: 200.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Bromomethyl)cyclobutan-1-amine hydrochloride, Mixture of diastereomers (3-BMCB-HCl) is a synthetic chemical compound composed of two stereoisomers, which are molecules that have the same chemical formula but differ in the arrangement of their atoms in space. It is a cyclic amine with a bromomethyl substituent, and is used in a variety of scientific research applications. This compound has a number of biochemical and physiological effects, and has a number of advantages and limitations for lab experiments.

Scientific Research Applications

3-(bromomethyl)cyclobutan-1-amine hydrochloride, Mixture of diastereomers has a number of scientific research applications. It is used in the synthesis of a variety of compounds, including bromoalkylcyclobutanols and bromoalkylcyclobutanes. It is also used in the synthesis of peptides and peptidomimetics, and in the synthesis of novel pharmaceuticals. In addition, 3-(bromomethyl)cyclobutan-1-amine hydrochloride, Mixture of diastereomers is used in the synthesis of inhibitors of enzymes, such as proteases and phosphatases.

Mechanism of Action

The mechanism of action of 3-(bromomethyl)cyclobutan-1-amine hydrochloride, Mixture of diastereomers is not fully understood. It is believed that the compound binds to the active site of enzymes, such as proteases and phosphatases, and inhibits their activity. This binding is thought to be due to the bromomethyl substituent, which is believed to interact with the enzyme's active site.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(bromomethyl)cyclobutan-1-amine hydrochloride, Mixture of diastereomers are not fully understood. However, the compound is believed to have a number of effects on enzymes, such as proteases and phosphatases. In addition, 3-(bromomethyl)cyclobutan-1-amine hydrochloride, Mixture of diastereomers has been shown to have anti-inflammatory and anti-fibrotic effects in animal models.

Advantages and Limitations for Lab Experiments

3-(bromomethyl)cyclobutan-1-amine hydrochloride, Mixture of diastereomers has a number of advantages for lab experiments. It is relatively inexpensive and easy to synthesize, and can be scaled up to large quantities. In addition, it has a number of useful scientific applications, and can be used to synthesize a variety of compounds.
However, 3-(bromomethyl)cyclobutan-1-amine hydrochloride, Mixture of diastereomers also has some limitations. It is a synthetic compound, so it is not found in nature and must be synthesized in the lab. In addition, its mechanism of action is not fully understood, so its effects on enzymes and other biochemical processes are not well-known.

Future Directions

There are a number of potential future directions for 3-(bromomethyl)cyclobutan-1-amine hydrochloride, Mixture of diastereomers. First, further research is needed to understand its mechanism of action and its effects on enzymes, biochemical processes, and physiological processes. In addition, further research is needed to explore its potential applications in the synthesis of novel pharmaceuticals. Finally, further research is needed to explore its potential therapeutic applications, such as its anti-inflammatory and anti-fibrotic effects.

Synthesis Methods

3-(bromomethyl)cyclobutan-1-amine hydrochloride, Mixture of diastereomers is synthesized from cyclobutan-1-amine and bromomethane via an S N2 reaction. The reaction is catalyzed by base, such as sodium hydroxide, and proceeds in two steps. First, the cyclobutan-1-amine reacts with bromomethane to form a cyclobutan-1-yl bromide intermediate. Then, the cyclobutan-1-yl bromide intermediate reacts with hydrochloric acid to form 3-(bromomethyl)cyclobutan-1-amine hydrochloride, Mixture of diastereomers. This synthesis method is simple and efficient, and can be scaled up to large quantities.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(bromomethyl)cyclobutan-1-amine hydrochloride, Mixture of diastereomers involves the reaction of cyclobutanone with bromomethane followed by reductive amination with ammonia. The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Cyclobutanone", "Bromomethane", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with bromomethane in the presence of a base such as potassium carbonate to form 3-(bromomethyl)cyclobutanone.", "Step 2: The resulting bromoketone is then reacted with ammonia in the presence of a reducing agent such as sodium borohydride to form 3-(aminomethyl)cyclobutanone.", "Step 3: The resulting amine is then reacted with hydrochloric acid to form 3-(bromomethyl)cyclobutan-1-amine hydrochloride, Mixture of diastereomers." ] }

CAS RN

2613383-47-2

Molecular Formula

C5H11BrClN

Molecular Weight

200.5

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.